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Compound of Interest

Compound Name: Lantrisul

Cat. No.: B1222622

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trisulfapyrimidines, a combination
antimicrobial agent. It delves into the molecular structure, physicochemical properties,
mechanism of action, and analytical methodologies pertinent to its three core components:
sulfadiazine, sulfamerazine, and sulfamethazine. This document is intended to serve as a
valuable resource for professionals engaged in pharmaceutical research and development.

Core Concepts: An Introduction to
Trisulfapyrimidines

Trisulfapyrimidines, also known as "triple sulfa,” is a combination of three distinct sulfonamide
compounds: sulfadiazine, sulfamerazine, and sulfamethazine.[1] This combination therapy is
employed to treat a variety of bacterial infections. The rationale behind combining these three
agents is to enhance efficacy and reduce the risk of crystalluria, a potential side effect
associated with individual sulfonamide administration, by leveraging their differing solubilities at
various urinary pH levels.

Molecular Structure and Physicochemical
Properties
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Trisulfapyrimidines is not a single molecular entity but a mixture of three structurally related
compounds. Each component possesses a common p-aminobenzenesulfonamide core, which
is crucial for its antibacterial activity, and a unique pyrimidine-based heterocyclic substituent.

Molecular Structures of Individual Components

The individual molecular structures of sulfadiazine, sulfamerazine, and sulfamethazine are

depicted below.
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Sulfadiazine Sulfamerazine Sulfamethazine

Sulfadiazine Sulfamerazine Sulfamethazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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